BE“GH@ Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling 4-
(Bromomethyl)phenylboronic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

4-(Bromomethyl)phenylboronic
Compound Name: d
aci

Cat. No.: B151635

Essential Safety and Handling Guide for 4-
(Bromomethyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-(Bromomethyl)phenylboronic acid. Adherence to these
guidelines is critical for ensuring laboratory safety and minimizing risk.

I. Hazard Identification and Personal Protective
Equipment (PPE)

4-(Bromomethyl)phenylboronic acid is a chemical that poses several hazards. It is harmful if
swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]
[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory to
prevent exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical safety goggles or a
face shield (European
standard - EN 166).[1]

Protects eyes from dust
particles and potential

splashes of the chemical.[3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile).[3]

Prevents skin contact with the
compound. Gloves should be
inspected before use and
changed immediately upon

contamination.[3][4]

Body Protection

A flame-resistant lab coat, fully
buttoned, along with long

pants and closed-toe shoes.[3]

Protects skin from accidental

spills and contact.[3]

Respiratory Protection

A NIOSH/MSHA approved
respirator (e.g., N95 dust
mask) is required when
handling the solid compound

to prevent the inhalation of

dust particles, especially if dust

is generated.[3]

Minimizes the risk of

respiratory tract irritation.[2][5]

Il. Chemical and Physical Properties

A summary of the key quantitative data for 4-(Bromomethyl)phenylboronic acid is provided

below for easy reference.

Property Value

Molecular Formula C7H8BBrO2[1]

Molecular Weight 214.86 g/mol [1]

Appearance White to light yellow powder or crystal.
Melting Point 173-177 °C

Storage Temperature 2-8°C
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lll. Operational Plan: Step-by-Step Handling
Procedure

A strict operational protocol must be followed for the safe handling of 4-
(Bromomethyl)phenylboronic acid.

1. Preparation:

e Ensure that a safety shower and eyewash station are readily accessible and in close
proximity to the workstation.[5]

e Conduct all work in a well-ventilated area, preferably within a chemical fume hood.[5]
e The work area should be clean and free of clutter.
2. Donning PPE:

o Put on all required personal protective equipment as outlined in the table above before
handling the chemical.

3. Handling the Chemical:

e Avoid generating dust when transferring the solid.[5] Use appropriate tools, such as a
spatula, for transfers.

e Avoid breathing dust, fumes, or mist.[5]

» Do not get the chemical in your eyes, on your skin, or on your clothing.[5]

o Keep the container tightly closed when not in use.[5]

4. Post-Handling:

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.[5]
e Clean the work area to remove any residual chemical.

 Remove and properly dispose of contaminated PPE.
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IV. First Aid Measures

In case of exposure, immediate action is crucial.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.[1] Get medical attention.[1]

« If on skin: Wash with plenty of soap and water.[1] If skin irritation occurs, get medical
advice/attention.[5] Take off contaminated clothing and wash it before reuse.[5]

« |If swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[1] Do NOT
induce vomiting.[1]

« If inhaled: Remove person to fresh air and keep comfortable for breathing.[5] Call a POISON
CENTER or doctor/physician if you feel unwell.[5]

V. Spill and Disposal Plan

1. Spill Containment:

In case of a spill, avoid dust formation.[1]

Sweep up and shovel the material into suitable containers for disposal.[1]

2. Waste Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations.[5][6]

Do not let the product enter drains.[4]

VI. Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 4-
(Bromomethyl)phenylboronic acid.
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Safe Handling Workflow for 4-(Bromomethyl)phenylboronic acid

1. Preparation

Ensure access to safety shower & eyewash

Work in a well-ventilated fume hood

Maintain a clean workspace

2. Doh PPE
A/

Wear safety goggles/face shield

Wear chemical-resistant gloves

Wear lab coat, long pants, closed-toe shoes

Use N95 respirator if dust is generated

3. Chemic" | Handling

Avoid dust generation

Avoid contact with eyes, skin, clothing

'

Keep container closed when not in use

4. Post-Handling
A/

Wash hands thoroughly

Clean the work area

Dispose of contaminated PPE

5. Spill Ki’Disposal

Contain spills and avoid dust

Collect waste in suitable containers

Dispose of waste via approved channels

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 4-(Bromomethyl)phenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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